LogP Comparison: Pentan-2-yl Confers Intermediate Lipophilicity Distinct from Both Shorter and Longer N-Alkyl Analogs
The target compound's measured LogP of 2.25 represents a statistically meaningful increment over the N-(butan-2-yl) analog (LogP 1.86, Δ = +0.39) and a larger increment over the N-(propan-2-yl) analog (LogP 1.47, Δ = +0.78), while remaining ~0.45 units lower than the N-(4-methylpentan-2-yl) analog (LogP 2.70) . The N-(pentan-3-yl) positional isomer shares an identical LogP of 2.25 but lacks the chiral center present in the pentan-2-yl derivative .
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.25 (ChemScene); LogP = 2.42 (Fluorochem) |
| Comparator Or Baseline | N-(propan-2-yl): LogP 1.47; N-(butan-2-yl): LogP 1.86; N-(pentan-3-yl): LogP 2.25; N-(4-methylpentan-2-yl): LogP 2.70; N-ethyl: LogP 1.70 |
| Quantified Difference | ΔLogP = +0.39 vs butan-2-yl; +0.78 vs propan-2-yl; 0 vs pentan-3-yl; −0.45 vs 4-methylpentan-2-yl; +0.55 vs N-ethyl |
| Conditions | Calculated LogP values from ChemScene, Fluorochem, Leyan, and Hit2Lead vendor datasheets using consistent computational methodology |
Why This Matters
A ΔLogP of ~0.4 per methylene unit directly impacts membrane permeability and non-specific protein binding; researchers selecting a compound for cell-based assays or in vivo studies must account for these predictable lipophilicity differences to avoid confounding structure-activity conclusions.
